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Compound of Interest

Compound Name: Triclopyr ester

Cat. No.: B057765

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the sensitivity of various species to
Triclopyr Butoxyethyl Ester (TBEE), a common formulation of the selective herbicide Triclopyr.
The data presented is intended to support environmental risk assessments and research into
the toxicological effects of this compound.

Quantitative Toxicity Data

The following table summarizes the acute toxicity of Triclopyr Butoxyethyl Ester (TBEE) across
a range of species. The data is presented as the median lethal concentration (LC50) for aquatic
species and the median lethal dose (LD50) for terrestrial species. Lower values indicate higher
toxicity.
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Species . . Value (mg/L or
Species Endpoint Reference
Category mg/kg)
Rainbow Trout
Fish (Oncorhynchus 96-hour LC50 0.74 [1]
mykiss)
Rainbow Trout
0.79 (acid
(Oncorhynchus 24-hour LC50 ]
) equivalent)
mykiss)
Rainbow Trout ]
1.95 (acid
(Oncorhynchus 6-hour LC50 ) [2]
) equivalent)
myKkiss)
Rainbow Trout )
22.5 (acid
(Oncorhynchus 1-hour LC50 ] [2]
) equivalent)
myKkiss)
Chinook Salmon
1.76 (acid
(Oncorhynchus 24-hour LC50 ) [2]
equivalent)
tshawytscha)
Chinook Salmon )
4.7 (acid
(Oncorhynchus 6-hour LC50 ) [2]
equivalent)
tshawytscha)
Chinook Salmon ]
34.6 (acid
(Oncorhynchus 1-hour LC50 ) [2]
equivalent)
tshawytscha)
Aquatic Water Flea 48-hour EC50 1712
Invertebrates (Daphnia magna)  (Immobilization) '
Stream Insect )
4.0 (acid
(Hydropsyche 24-hour LC50 )
equivalent)
sp.)
Stream Insect i
14.9 (acid
(Hydropsyche 9-hour LC50 ] [2]
equivalent)
sp.)
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Stream Insect 8.8 (acid

) 24-hour LC50 _ [2]
(Isonychia sp.) equivalent)
Stream Insect 37.0 (acid

] 9-hour LC50 ] [2]
(Isonychia sp.) equivalent)

Bobwhite Quail

Birds (Colinus Dietary LC50 735 - 849
virginianus)

Zebra Finch

(Taeniopygia Oral LD50 1,627 - 2,277 [1]

guttata)

Rat (Rattus
Mammals ) Oral LD50 830 [1]
norvegicus)

Experimental Protocols

The following are detailed methodologies for key experiments cited in this guide, based on
internationally recognized guidelines.

Fish Acute Toxicity Test (Adapted from OECD Guideline
203)

This test determines the median lethal concentration (LC50) of a substance to fish over a 96-
hour period.

e Test Organism: Rainbow Trout (Oncorhynchus mykiss).
o Test Substance: Triclopyr Butoxyethyl Ester (TBEE).

o Test Design: A semi-static test is employed, where the test solutions are renewed every 24
hours. At least five concentrations of TBEE, arranged in a geometric series, and a control
group are used.[3] At least seven fish are used per concentration.[3]

o Exposure Conditions:

o Duration: 96 hours.[4]
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o Temperature: Controlled, species-appropriate.
o Light: 12 to 16-hour photoperiod.[5]

o Loading: The biomass of fish per volume of test water is kept low to avoid stress.

e Procedure:

[¢]

Prepare stock solutions of TBEE and dilute to the desired test concentrations.

[e]

Acclimate the fish to the test conditions for a sufficient period.

[e]

Introduce the fish to the test chambers containing the respective concentrations of TBEE.

o

Observe the fish and record mortalities at 24, 48, 72, and 96 hours.[4]

o Data Analysis: The 96-hour LC50 and its 95% confidence limits are calculated using
appropriate statistical methods, such as probit analysis.

Aquatic Invertebrate Acute Immobilization Test (Adapted
from OECD Guideline 202)

This test determines the concentration of a substance that causes immobilization in 50%
(EC50) of Daphnia magna.

o Test Organism:Daphnia magna, less than 24 hours old.[6][7]
» Test Substance: Triclopyr Butoxyethyl Ester (TBEE).

o Test Design: A static test is conducted with at least five geometrically spaced concentrations
of TBEE and a control.[8] Each concentration level has four replicates with five daphnids
each.[9]

» Exposure Conditions:
o Duration: 48 hours.[6]

o Temperature: 20 = 2 °C.[8]
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o Light: A 16-hour light/8-hour dark photoperiod is common.[8]

e Procedure:

o Young daphnids are exposed to the different concentrations of TBEE in the test medium.

[9]

o Observations for immobilization are made at 24 and 48 hours.[6] An individual is
considered immobilized if it cannot swim within 15 seconds after gentle agitation of the
test vessel.[6]

o Data Analysis: The 48-hour EC50 for immobilization is calculated with 95% confidence limits.

Avian Dietary Toxicity Test (Adapted from OCSPP
850.2200)

This test evaluates the toxicity of a substance when administered to birds in their diet.

Test Organism: Bobwhite Quail (Colinus virginianus).
» Test Substance: Triclopyr Butoxyethyl Ester (TBEE).

» Test Design: The test consists of a minimum of five dietary treatment levels of TBEE and a
control group, with 10 birds per group.[10]

» Exposure Conditions:

o Duration: 5 days of exposure to the treated diet, followed by a 3-day observation period
with an untreated diet.[10][11]

e Procedure:

[¢]

The test substance is mixed into the feed at the specified concentrations.

[¢]

Birds are provided with the treated feed for 5 consecutive days.

o

Mortality, signs of toxicity, body weight, and feed consumption are recorded daily.[11]
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Data Analysis: The dietary LC50 is determined, which is the concentration estimated to
cause mortality in 50% of the test birds.

Terrestrial Plant Test: Seedling Emergence and Growth
(Adapted from OECD Guideline 208)

This test assesses the effects of a substance on the emergence and early growth of terrestrial

plants.

Test Organism: Seeds of at least six different plant species, including both monocots and
dicots.[12]

Test Substance: Triclopyr Butoxyethyl Ester (TBEE).

Test Design: The test substance is either incorporated into the soil or sprayed onto the soil
surface at a range of five concentrations, along with an untreated control.[12]

Exposure Conditions:

o Duration: 14 to 21 days after 50% of the control seedlings have emerged.[13]
Procedure:

o Seeds are planted in soil treated with the test substance.

o Seedling emergence is recorded daily.

o At the end of the test, shoot height and dry shoot weight are measured. Visual signs of
phytotoxicity, such as chlorosis and necrosis, are also assessed.[14]

Data Analysis: The effective concentration that causes a 50% reduction in a growth
parameter (e.g., biomass), known as the ER5Q0, is calculated. The No Observed Effect
Concentration (NOEC) is also determined.[15]

Visualizations
Triclopyr Mode of Action: Synthetic Auxin Pathway
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Triclopyr acts as a synthetic auxin, mimicking the natural plant hormone indole-3-acetic acid
(IAA).[16][17][18] This leads to uncontrolled and disorganized plant growth, ultimately resulting
in the death of susceptible broadleaf plants.

Plant Cell

Click to download full resolution via product page

Caption: Triclopyr's synthetic auxin mechanism.

Experimental Workflow for Aquatic Toxicity Testing

The following diagram illustrates the general workflow for conducting acute toxicity tests with
aguatic organisms.
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Caption: General workflow for aquatic toxicity testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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